Cas no 2248281-93-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate
• CAS No: 2248281-93-6
• MF: C₁₆H₁₁ClN₂O₆S
• MW: 394.786341905594
• CID: 6612903
• PubChem ID: 165731181
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519582
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate
• 2248281-93-6

• Inchi： 1S/C16H11ClN2O6S/c1-26(23,24)18-9-6-7-12(13(17)8-9)16(22)25-19-14(20)10-4-2-3-5-11(10)15(19)21/h2-8,18H,1H3
• InChI Key： QFUBFPDXCWOJOY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NS(C)(=O)=O

Computed Properties

• Exact Mass: 394.0026349g/mol
• Monoisotopic Mass: 394.0026349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate (CAS No. 2248281-93-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate, identified by its CAS number 2248281-93-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The unique arrangement of functional groups, including the dioxo and methanesulfonamide moieties, positions this compound as a promising candidate for further exploration in synthetic chemistry and biological activity assessment.

Recent research in the domain of heterocyclic compounds has highlighted the importance of isoindole derivatives in developing novel therapeutic agents. The presence of the 1H-isoindol scaffold in this compound suggests a rich chemical space for modulating biological targets. Specifically, the 2-chloro and 4-methanesulfonamido substituents on the benzoate ring introduce additional layers of reactivity and selectivity, which are critical for designing molecules with enhanced pharmacological properties. These features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate an intriguing subject for further investigation.

In the context of modern drug development, the synthesis and characterization of such complex molecules are essential steps toward identifying new lead compounds. The structural complexity of this compound necessitates sophisticated synthetic methodologies to ensure high yields and purity. Advanced techniques such as multi-step organic synthesis, coupled with modern spectroscopic methods like NMR and mass spectrometry, are employed to elucidate its molecular structure. These efforts contribute to a deeper understanding of its chemical behavior and potential applications.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate has been explored in several preliminary studies. Its unique structural motifs suggest interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. For instance, the methanesulfonamide group is known to enhance binding affinity and selectivity in drug molecules, making it a valuable feature for medicinal chemists. Additionally, the electron-withdrawing nature of the chloro substituent can influence electronic properties, potentially modulating reactivity and bioavailability.

Recent advancements in computational chemistry have enabled the use of molecular modeling techniques to predict the binding modes of this compound with potential target proteins. These simulations provide insights into how the molecule might interact with biological systems at the atomic level. Such computational studies are complemented by experimental validations using techniques like X-ray crystallography and surface plasmon resonance (SPR). By combining computational and experimental approaches, researchers can refine their understanding of the compound's mechanism of action.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate involves multiple steps that require careful optimization to achieve high yields and minimal byproducts. Key synthetic strategies include condensation reactions, cyclization processes, and functional group transformations. Each step must be meticulously controlled to ensure regioselectivity and stereoselectivity. The use of catalysts and protecting groups plays a crucial role in these synthetic routes. Furthermore, green chemistry principles are increasingly being applied to develop more sustainable synthetic methodologies that minimize waste and hazardous byproducts.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-4-methanesulfonamidobenzoate (CAS No. 2248281-93-6) represents a significant contribution to pharmaceutical chemistry. Its complex structure and functional groups make it a promising candidate for further exploration in drug discovery. By leveraging advanced synthetic techniques and computational methods, researchers can unlock its full potential as a therapeutic agent. Continued investigation into this compound will likely yield valuable insights into its biological activity and mechanisms of action.